Cas no 2092089-11-5 (2-(4-Bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile)

2-(4-Bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile is a versatile organic compound with notable structural complexity. It features a pyridin-2-yl substituent and a bromo group, offering a wide range of synthetic applications. The compound's unique structure provides excellent stability and reactivity, making it a valuable building block in the synthesis of various pharmaceuticals and agrochemicals.
2-(4-Bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile structure
2092089-11-5 structure
Product Name:2-(4-Bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile
CAS No:2092089-11-5
MF:C11H9BrN4
MW:277.119960546494
CID:5057502
Update Time:2025-07-19

2-(4-Bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4-bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile
    • 2-(4-bromo-5-methyl-3-pyridin-2-ylpyrazol-1-yl)acetonitrile
    • 2-(4-Bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile
    • Inchi: 1S/C11H9BrN4/c1-8-10(12)11(15-16(8)7-5-13)9-4-2-3-6-14-9/h2-4,6H,7H2,1H3
    • InChI Key: MHJKPARHFMYPJY-UHFFFAOYSA-N
    • SMILES: BrC1C(C2C=CC=CN=2)=NN(CC#N)C=1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 287
  • XLogP3: 1.8
  • Topological Polar Surface Area: 54.5

2-(4-Bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B175711-100mg
2-(4-bromo-5-methyl-3-(pyridin-2-yl)-1h-pyrazol-1-yl)acetonitrile
2092089-11-5
100mg
$ 95.00 2022-06-07
TRC
B175711-500mg
2-(4-bromo-5-methyl-3-(pyridin-2-yl)-1h-pyrazol-1-yl)acetonitrile
2092089-11-5
500mg
$ 365.00 2022-06-07
TRC
B175711-1g
2-(4-bromo-5-methyl-3-(pyridin-2-yl)-1h-pyrazol-1-yl)acetonitrile
2092089-11-5
1g
$ 570.00 2022-06-07
Life Chemicals
F2198-1614-0.25g
2-(4-bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile
2092089-11-5 95%+
0.25g
$523.0 2023-09-06
Life Chemicals
F2198-1614-0.5g
2-(4-bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile
2092089-11-5 95%+
0.5g
$551.0 2023-09-06
Life Chemicals
F2198-1614-1g
2-(4-bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile
2092089-11-5 95%+
1g
$580.0 2023-09-06
Life Chemicals
F2198-1614-2.5g
2-(4-bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile
2092089-11-5 95%+
2.5g
$1267.0 2023-09-06
Life Chemicals
F2198-1614-5g
2-(4-bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile
2092089-11-5 95%+
5g
$1909.0 2023-09-06
Life Chemicals
F2198-1614-10g
2-(4-bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile
2092089-11-5 95%+
10g
$2675.0 2023-09-06

Additional information on 2-(4-Bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile

Introduction to 2-(4-Bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile (CAS No. 2092089-11-5)

2-(4-Bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2092089-11-5, represents a unique structural motif characterized by the integration of multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The presence of a pyrazole core, complemented by substituents such as 4-bromo, 5-methyl, and pyridin-2-yl, endows the molecule with distinct electronic and steric properties that are highly relevant to its potential biological activity.

The pyrazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its versatility in interacting with biological targets. Its five-membered ring structure, featuring two nitrogen atoms, allows for facile functionalization and integration into diverse molecular frameworks. In the case of 2-(4-Bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile, the 4-bromo and 5-methyl substituents on the pyrazole ring contribute to its unique chemical profile. The 4-bromo group introduces a halogen atom, which is often utilized in medicinal chemistry for further derivatization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This functionality enables the construction of more complex molecules by linking the pyrazole core to other pharmacophores or scaffolds.

The pyridin-2-yl moiety further enhances the complexity and potential biological relevance of this compound. Pyridine derivatives are ubiquitous in pharmaceuticals due to their ability to modulate enzyme activity and receptor binding. The pyridin-2-yl group in this molecule likely contributes to its solubility, lipophilicity, and overall bioavailability, factors that are critical for successful drug development. Additionally, the presence of an acetonitrile group at the 1-position of the pyrazole ring introduces a polar nitrile functionality, which can influence both the electronic properties and solubility of the molecule.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure of small molecules in predicting their biological activity. The combination of a pyrazole, 4-bromo, 5-methyl, and pyridin-2-yl substituent in 2-(4-Bromo-5-methyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile suggests potential interactions with various biological targets, including kinases, receptors, and enzymes. For instance, pyrazole derivatives have been shown to exhibit inhibitory activity against several kinases, which are key targets in oncology research. The halogenated pyrazole core may also interact with metal ions or other cofactors involved in enzymatic pathways.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development due to their diverse biological activities and synthetic accessibility. The structural features of 2-(4-Bromo-5-methyl-3-(pyridin-2-y))l-acetonitrile make it an intriguing candidate for further investigation. Researchers have been exploring novel ways to utilize such compounds in treating various diseases, including cancer, inflammation, and infectious diseases. The ability to modify different parts of the molecule allows for fine-tuning its pharmacological properties, making it adaptable to multiple therapeutic applications.

In particular, the role of halogenated heterocycles in medicinal chemistry cannot be overstated. Halogens such as bromine and chlorine are frequently incorporated into drug candidates due to their ability to enhance binding affinity and metabolic stability. The presence of a 4-bromo group in this compound suggests that it may be suitable for further derivatization using palladium-catalyzed cross-coupling reactions, which are widely employed in constructing complex molecular architectures. These reactions can introduce additional functional groups or link the molecule to other pharmacophores, expanding its therapeutic potential.

The synthesis of 2-(4-Bromo-5-methyl-lH-pyrazol-l-y))l-acetonitrile involves multi-step organic transformations that highlight its synthetic complexity. Key steps likely include nucleophilic substitution reactions at the bromo-substituted position on the pyrazole ring, followed by condensation reactions with appropriate reagents to introduce the acetonitrile functionality. Advances in synthetic methodologies have enabled more efficient and scalable production of such compounds, facilitating their use in preclinical and clinical studies.

Recent studies have demonstrated that modifications on the pyrazole ring can significantly alter its biological activity. For example, substituents at different positions on the pyrazole core can influence binding affinity to target proteins or enzymes. The combination of a 4-bromo, 5-methyl, and pyridin-l 2-y))l substituent in this compound may confer specific interactions with biological targets that are distinct from simpler pyrazole derivatives. This specificity is crucial for developing drugs with high efficacy and minimal side effects.

The potential applications of this compound extend beyond traditional small-molecule drug development. It may also serve as a key intermediate in synthesizing more complex biologics or peptidomimetics that leverage its heterocyclic framework for enhanced bioactivity. The growing interest in structure-based drug design has underscored the importance of having access to well-characterized compounds like this one for experimental validation.

In conclusion,2-(4-Bromo-S-methyl-S-(pyridin-Z-y))l-acetonitrile (CAS No., 2092089-I I-I) represents a structurally interesting compound with significant potential in pharmaceutical research Its unique combination o f pharmacophoric elements makes it an attractive candidate for further exploration , particularly i nthe development o f novel therapeutics targeting various diseases . As our understanding o f molecular interactions continues t o evolve , compounds like this one will play an increasingly important role i nthe discovery o f new medicines .

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.